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Compound of Interest

Compound Name: Linolenic-1-13C Acid

CAS No.: 224568-13-2

Cat. No.: B585033

Get Quote

The Nature of Stable Isotopes: Why ¹³C Poses No
Radiological Risk
Linolenic-1-¹³C Acid belongs to a class of molecules known as stable isotope-labeled (SIL)

compounds. The core of its safety profile hinges on the fundamental nature of the Carbon-13

(¹³C) isotope. Carbon-13 is a naturally occurring, stable isotope, making up approximately 1.1%

of all carbon on Earth.[1][2] Unlike radioactive isotopes such as Carbon-14 (¹⁴C), ¹³C does not

undergo radioactive decay and does not emit ionizing radiation.[1] Consequently, it poses no

radiological hazard, and the specialized precautions required for radioactive materials—such

as shielding, dosimeters, and licensed disposal protocols—are not applicable.[3][4] The use of

¹³C-labeled compounds is central to metabolic tracing studies precisely because they are safe

to use in biological systems, including human subjects, allowing researchers to track metabolic

pathways without the risks associated with radioactivity.[5][6][7]

The Primary Hazard Determinant: The Parent Molecule
The safety considerations for any ¹³C-labeled compound are dictated entirely by the

toxicological and chemical properties of the parent molecule, in this case, linolenic acid.[1] The
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substitution of a single ¹²C atom with a ¹³C atom results in a negligible change to the molecule's

chemical reactivity and biological activity. Therefore, the safety data sheet (SDS) and handling

procedures for unlabeled linolenic acid are the appropriate and authoritative guides for the safe

management of its ¹³C-labeled counterpart.

Hazard Assessment for Linolenic-1-13C Acid
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Caption: Hazard assessment logic for ¹³C-labeled compounds.

Chapter 2: Physicochemical Profile of Linolenic-1-
¹³C Acid
Understanding the physical and chemical properties of Linolenic-1-¹³C Acid is essential for its

proper handling, storage, and use in experimental settings. As a polyunsaturated omega-3 fatty

acid, its properties are largely defined by its long hydrocarbon chain and three cis double

bonds, which make it susceptible to oxidation.

Key Physicochemical Data
The following table summarizes the key physicochemical properties. Data is compiled for the

¹³C labeled compound where available and supplemented with data from the unlabeled parent
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molecule, as they are functionally identical in this context.

Property Value Source(s)

Chemical Formula C₁₇¹³CH₃₀O₂ [8]

Molecular Weight 279.42 g/mol [8][9]

CAS Number 224568-13-2 [8]

Physical Form
Clear, colorless to pale yellow

liquid/oil
[9][10]

Melting Point -11 °C (12.2 °F) [9][11]

Boiling Point 230-232 °C at 1 mmHg [9]

Density ~0.917 g/mL at 25 °C [9]

Solubility

Soluble in organic solvents like

ethanol and DMF. Insoluble in

water.

[12]

Storage Temperature -20°C [9][11]

Chapter 3: Hazard Identification and Risk
Assessment
Based on guidelines from the Occupational Safety and Health Administration (OSHA), the

hazards of Linolenic-1-¹³C Acid are those of the parent compound.[13] While some safety data

sheets classify linolenic acid as non-hazardous, others indicate potential for irritation.[11][14] A

conservative approach, assuming mild hazards, is recommended.

Toxicological Profile
Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[14][15][16]

Eye Irritation: Can cause serious eye irritation.[14][15][16]

Respiratory Irritation: Inhalation of aerosols or mists may cause respiratory tract irritation.[15]

[16] This is a greater risk at elevated temperatures.[16]
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Ingestion: Not classified as harmful by ingestion, though ingestion should always be avoided

in a laboratory setting.[16]

Ecotoxicity
Some sources indicate that the material may be toxic to aquatic life with long-lasting effects.

[13][15] Therefore, it should not be allowed to enter drains or surface waters.[12][15]

Chapter 4: Exposure Control and Personal
Protective Equipment (PPE)
To mitigate the identified risks, a combination of engineering controls and appropriate personal

protective equipment (PPE) is essential. These measures are standard for handling most

laboratory chemicals and are sufficient for Linolenic-1-¹³C Acid.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area. A certified chemical fume

hood is recommended when handling larger quantities, preparing stock solutions, or when

there is a potential for generating aerosols.[1]

Personal Protective Equipment (PPE) Specifications
Protection Type Specification Rationale and Source(s)

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes that

can cause serious eye

irritation.[13][17]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Fluorinated

rubber) and a lab coat.

Prevents direct skin contact,

which may cause irritation.[1]

[13][17]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

If aerosols are generated or

irritation is experienced, a

NIOSH/MSHA-approved

respirator may be necessary.

[13]
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Chapter 5: Standard Operating Procedures (SOPs)
Adherence to standardized protocols is critical for ensuring both researcher safety and the

integrity of the compound. The primary challenge in handling polyunsaturated fatty acids like

linolenic acid is preventing oxidation.

Laboratory Handling and Storage Workflow
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Caption: Recommended laboratory workflow for Linolenic-1-¹³C Acid.

Long-Term Storage and Stability
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Linolenic acid is highly susceptible to oxidation due to its multiple double bonds. To ensure its

stability and prevent degradation, the following storage conditions are mandatory:

Temperature: Store at or below -20°C.[9][11]

Atmosphere: The compound should be stored under an inert gas, such as argon or nitrogen,

to displace oxygen.[18]

Container: Use glass containers with Teflon-lined caps. Never store organic solutions of

lipids in plastic containers, as this can leach impurities.[18]

The causality is clear: oxygen and light initiate a free-radical chain reaction at the double

bonds, degrading the fatty acid. Low temperatures slow this process, and an inert atmosphere

removes a key reactant (oxygen).

Protocol: Preparation of Stock Solutions
This protocol outlines the steps for safely preparing a stock solution from the neat oil.

Preparation: Gather all necessary equipment (glass syringes or pipettes, Teflon-lined vials,

appropriate solvent, inert gas source) and don appropriate PPE.

Equilibration: Remove the sealed vial of Linolenic-1-¹³C Acid from the -20°C freezer and

allow it to warm completely to room temperature. This step is critical to prevent condensation

of atmospheric moisture inside the cold vial upon opening, which can hydrolyze the

compound.

Transfer: In a fume hood, carefully open the vial. Using a glass pipette or syringe, transfer

the desired amount of the oil to a clean, tared glass vial.

Solvent Addition: Add the appropriate volume of a high-purity organic solvent (e.g., ethanol)

to achieve the target concentration.

Inert Gas Purge: Gently flush the headspace of the newly prepared stock solution vial with

argon or nitrogen before sealing tightly with a Teflon-lined cap.

Storage: Clearly label the new stock solution with the compound name, concentration,

solvent, and date. Store at -20°C.
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Chapter 6: Emergency Procedures
In the event of an accidental exposure or spill, immediate and correct action is necessary.

First-Aid Measures
Exposure Route First-Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or

symptoms persist, seek

medical attention.

[13][17]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing.

[15]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[14][15]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention if you feel

unwell.

[13][17]

Accidental Release and Spill Cleanup
Ventilate: Ensure the area is well-ventilated. Remove all sources of ignition.[17]

Contain: Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or

universal binders.[12][15] Do not use combustible materials like paper towels for large spills.
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Collect: Carefully scoop the absorbed material into a suitable, sealable container for

disposal.

Clean: Wipe the spill area with a solvent-moistened cloth (e.g., ethanol) and then wash with

soap and water.

Dispose: Dispose of the waste container according to local regulations for chemical waste.

[15]

Fire-Fighting Measures
The compound is a combustible liquid but does not present a significant fire hazard under

normal laboratory conditions.[12][16]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[17]

Hazardous Combustion Products: Burning may produce carbon monoxide and carbon

dioxide.[17][19]

Chapter 7: Waste Disposal
Decontamination and Disposal of ¹³C-Labeled Waste
A crucial point of clarification is that waste containing stable isotopes like ¹³C is not radioactive

and does not require specialized radiological disposal.[3][20] The waste should be treated as

standard chemical waste, with its disposal route determined by the properties of the parent

compound and any solvents used.

Procedure: Collect all waste materials (excess compound, contaminated consumables,

cleanup materials) in a clearly labeled, sealed container. The label should accurately

describe the chemical contents.

Regulations: The disposal must be handled in accordance with local, state, and federal

environmental regulations for chemical waste. Consult your institution's Environmental

Health & Safety (EH&S) department for specific guidelines.[3][20]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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